3-[2-(4-methoxyphenyl)-2-oxoethoxy]-8,9,10,11-tetrahydrocyclohepta[c]chromen-6(7H)-one

• Molecular Formula: C23H22O5
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 3-[2-(4-methoxyphenyl)-2-oxoethoxy]-8,9,10,11-tetrahydro-7H-cyclohepta[c]chromen-6-one
• InChI: InChI=1S/C23H22O5/c1-26-16-9-7-15(8-10-16)21(24)14-27-17-11-12-19-18-5-3-2-4-6-20(18)23(25)28-22(19)13-17/h7-13H,2-6,14H2,1H3
• InChI Key: FOEKXWPWDJIVSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)COC2=CC3=C(C=C2)C4=C(CCCCC4)C(=O)O3

Description

3-[2-(4-methoxyphenyl)-2-oxoethoxy]-8,9,10,11-tetrahydrocyclohepta[c]chromen-6(7H)-one is a complex organic compound with a molecular formula of C24H24O5 . This compound is part of the chromen family, which is known for its diverse biological activities and applications in various fields of science and industry .

Preparation Methods

The synthesis of 3-[2-(4-methoxyphenyl)-2-oxoethoxy]-8,9,10,11-tetrahydrocyclohepta[c]chromen-6(7H)-one involves multiple steps. One common synthetic route includes the condensation of 4-methoxyphenylglyoxal with a suitable chromen derivative under controlled conditions . The reaction typically requires the presence of a base such as triethylamine and is carried out in an organic solvent like acetonitrile . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring higher yields and purity .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or alkanes.

Substitution: Nucleophilic substitution reactions can occur, especially at the methoxyphenyl group, using reagents like halogens or alkylating agents.

Scientific Research Applications

3-[2-(4-methoxyphenyl)-2-oxoethoxy]-8,9,10,11-tetrahydrocyclohepta[c]chromen-6(7H)-one has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound exhibits various biological activities, making it a subject of study in pharmacology and toxicology.

Medicine: It has potential therapeutic applications due to its biological properties.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It can bind to enzymes or receptors, altering their activity and leading to various biological effects . The exact pathways depend on the specific application and the biological system involved .

Comparison with Similar Compounds

Compared to other similar compounds, 3-[2-(4-methoxyphenyl)-2-oxoethoxy]-8,9,10,11-tetrahydrocyclohepta[c]chromen-6(7H)-one stands out due to its unique structure and properties. Similar compounds include:

• 3-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-methyl-8,9,10,11-tetrahydro-7H-cyclohepta[c]chromen-6-one
• 2-(2-(4-methoxyphenyl)-4,9-dimethyl-7-oxo-7H-furo[2,3-f]chromen-3-yl)acetic acid

These compounds share some structural similarities but differ in their specific functional groups and biological activities.